6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol

• IUPAC Name: 6-bromo-1H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
• InChI: InChI=1S/C6H4BrN3O2/c7-3-1-4-5(11)8-6(12)9-10(4)2-3/h1-2H,(H2,8,9,11,12)
• InChI Key: NETCQPWEMRFZLK-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=O)NC(=O)NN2C=C1Br
• Molecular Formula: C6H4BrN3O2
• DSSTOX Substance ID: DTXSID90718763
• Molecular Weight: 230.02 g/mol
• CAS RN: 1201784-90-8

Description

6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol is a chemical compound with the molecular formula C6H4BrN3O2. It has an average mass of 230.019 Da and a monoisotopic mass of 228.948685 Da.

Synthesis Analysis

The synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives has been reported in several studies. For instance, Wittman and co-workers discovered 2,4-disubstituted pyrrolo-[1,2-f][1,2,4]triazine as an inhibitor of IGF-1R. Another study reported a synthetic route featuring atom economy and reduced derivatization of starting materials.

Molecular Structure Analysis

The molecular structure of 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol consists of a unique bicyclic heterocycle containing an N–N bond with a bridgehead nitrogen. This structure is an integral part of several kinase inhibitors and nucleoside drugs.

Chemical Reactions Analysis

While specific chemical reactions involving 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol are not detailed in the search results, the compound is known to be part of several kinase inhibitors. These inhibitors often undergo various chemical reactions as part of their mechanism of action.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol include its molecular formula (C6H4BrN3O2), average mass (230.019 Da), and monoisotopic mass (228.948685 Da). More detailed properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Cancer Therapy

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Antiviral Drug Development

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Treatment of Ebola and Other Emerging Viruses

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Anti-norovirus Activity

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Inhibitor of Various Kinases

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Metabolic Stability

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Mechanism of Action

Target of Action

The primary targets of 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol are kinases . Kinases are enzymes that play a crucial role in the regulation of many cellular processes, including cell growth, metabolism, and apoptosis . They are often dysregulated in cancer, making them attractive targets for therapeutic intervention .

Mode of Action

These inhibitors work by blocking the activity of kinases, thereby disrupting the biochemical pathways that drive cancer progression .

Biochemical Pathways

The inhibition of kinases by 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol affects multiple biochemical pathways. These pathways are involved in regulating cell growth and division, and their disruption can lead to the death of cancer cells . The exact downstream effects of this disruption depend on the specific kinases that are targeted and the type of cancer being treated .

Pharmacokinetics

It has been observed that compounds with the pyrrolo[2,1-f][1,2,4]triazine scaffold, like 6-bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol, exhibit low rates of glucuronidation , which suggests higher metabolic stability and potentially improved bioavailability .

Result of Action

The molecular and cellular effects of 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol’s action are primarily related to its ability to inhibit kinases. By blocking these enzymes, the compound disrupts key biochemical pathways, leading to the inhibition of cancer cell growth and division . This can result in the death of cancer cells and a reduction in tumor size .

Future Directions

Pyrrolo[2,1-f][1,2,4]triazine, the parent moiety of 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol, is a promising fused heterocycle to target kinases in cancer therapy. As of 30 March 2021, the FDA has approved 65 small molecule protein kinase inhibitors, most of which are for cancer therapy. The future directions of research on this compound will likely continue to focus on its potential applications in targeted cancer therapies.